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Compound of Interest

Compound Name: 2-Iodo-5-nitrobenzonitrile

CAS No.: 101421-15-2

Cat. No.: B011657

Get Quote

A Strategic Scaffold for Antiviral and Kinase Inhibitor Discovery[1]

Executive Summary
2-Iodo-5-nitrobenzonitrile (CAS: 101421-15-2) is a trifunctional aromatic scaffold essential to

modern medicinal chemistry.[1][2] Characterized by three orthogonal reactive handles—an

electrophilic nitrile, a displaceable iodide, and a reducible nitro group—it serves as a critical

"divergent node" in the synthesis of fused heterocycles.[1]

This guide analyzes its role as a precursor in the discovery of HIV-1 integrase inhibitors (such

as Elvitegravir) and quinazoline-based kinase inhibitors.[1] We provide validated protocols for

its synthesis, safety considerations for handling nitro-aromatics, and a strategic map of its

reactivity profile.

Part 1: Chemical Profile & Properties[1][3][4]
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Property Specification

CAS Number 101421-15-2

IUPAC Name 2-iodo-5-nitrobenzonitrile

Molecular Formula C₇H₃IN₂O₂

Molecular Weight 274.02 g/mol

Appearance Pale yellow to orange crystalline solid

Melting Point 108–112 °C (Recrystallized from Ethanol)

Solubility
Soluble in DMSO, DMF, EtOAc; Sparingly

soluble in water

Hazards
Acute Tox.[1][3] (Oral/Dermal), Skin Irritant,

Potential Explosive (Nitro)

Structural Analysis
The molecule's utility stems from the electronic interplay of its substituents:

C-2 Iodine: Activated by the ortho-nitrile and para-nitro groups, this iodine is highly labile

toward Palladium-catalyzed cross-coupling (Suzuki, Sonogashira) and Nucleophilic Aromatic

Substitution (SₙAr).[1]

C-1 Nitrile: Provides a handle for cyclization (e.g., to quinazolines) or hydrolysis to

amides/acids.[1]

C-5 Nitro: A "masked" amine.[1] It remains inert during C-2 functionalization, allowing for late-

stage reduction to an aniline for further derivatization.[1]

Part 2: Synthesis Protocols
Two primary routes exist for synthesizing 2-Iodo-5-nitrobenzonitrile. The choice depends on

available starting materials and scale.
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Method A: Direct Nitration of 2-Iodobenzonitrile
(Scalable)
This method is preferred for larger scales due to the availability of 2-iodobenzonitrile and fewer

steps.[1]

Reagents: HNO₃ (100%), H₂SO₄ (conc.), 2-Iodobenzonitrile.[1][4]

Mechanism: Electrophilic Aromatic Substitution (EAS).[1] The nitrile and iodine are

ortho/para directing (deactivating) and ortho/para directing (deactivating) respectively?

Actually, CN is meta directing (strongly deactivating), I is ortho/para directing (weakly

deactivating). The position para to the Iodine (and meta to the Nitrile) is electronically favored

for nitration.[1]

Protocol:

Preparation: Dissolve 2-iodobenzonitrile (1.0 equiv) in concentrated H₂SO₄ at 0°C.

Nitration: Dropwise add fuming HNO₃ (1.5 equiv) while maintaining internal temperature

<10°C.

Reaction: Allow to warm to room temperature, then heat to 75°C for 12 hours.

Workup: Pour onto crushed ice. The product precipitates as a yellow solid.[1]

Purification: Recrystallize from Ethanol to yield pale yellow needles.

Yield: ~60–75%[1]

Method B: Sandmeyer Reaction (Precision)
Used when starting from the aniline precursor, often in research settings where 2-amino-5-

nitrobenzonitrile is the available feedstock.[1]

Protocol:

Diazotization: Suspend 2-amino-5-nitrobenzonitrile in H₂SO₄/Water. Cool to 0°C. Add NaNO₂

(1.1 equiv) dropwise.[1] Stir 30 min to form the diazonium salt.
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Iodination: Slowly add a solution of Potassium Iodide (KI, 1.5 equiv) in water.[1] Expect

vigorous gas evolution (N₂).[1]

Completion: Stir at room temperature for 2 hours.

Workup: Quench with saturated sodium thiosulfate (to remove excess iodine). Extract with

Ethyl Acetate.[1]

Yield: ~50–60%[1]

Synthesis Workflow Diagram

2-Iodobenzonitrile Nitration
(HNO3/H2SO4, 75°C)

Electrophilic Subst.

2-Amino-5-nitrobenzonitrile Sandmeyer Reaction
(1. NaNO2/H+, 2. KI)

Diazotization

2-Iodo-5-nitrobenzonitrile
(CAS 101421-15-2)

Yield ~70%

Yield ~51%

Click to download full resolution via product page

Figure 1: Convergent synthesis pathways for 2-Iodo-5-nitrobenzonitrile.

Part 3: Synthetic Utility & Reactivity[1]
The true value of this scaffold lies in its ability to undergo sequential, orthogonal

functionalization.[1]

Palladium-Catalyzed Cross-Coupling
The C-2 Iodine is an excellent handle for Suzuki-Miyaura coupling to install aryl or heteroaryl

groups.[1] This is the primary route for building the biaryl core of many kinase inhibitors.[1]

Reaction: 2-Iodo-5-nitrobenzonitrile + Aryl-Boronic Acid

Biaryl Product.[1]

Insight: The electron-withdrawing nitro and nitrile groups make the C-I bond highly

susceptible to oxidative addition by Pd(0), often allowing milder conditions than standard aryl
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iodides.[1]

Nitro Reduction & Cyclization
Following C-2 functionalization, the C-5 nitro group can be reduced (Fe/HCl or H₂/Pd-C) to an

aniline.[1] This newly formed amine can then attack the C-1 nitrile (or an adjacent electrophile)

to close a ring, forming quinazolines or indoles.[1]

Case Study: Discovery of HIV-1 Integrase Inhibitors
In the research leading to Elvitegravir (JTK-303), 2-Iodo-5-nitrobenzonitrile served as a key

intermediate.[1] The "University of Tokyo" research group utilized this scaffold to construct the

quinolone core required for integrase inhibition.[1]

Mechanism of Action in Discovery:

Scaffold Construction: The iodine allows attachment of the specific side chains required for

binding to the viral enzyme.[1]

Core Formation: The nitrile/nitro pair facilitates the formation of the fused ring system

essential for chelating the Magnesium ions in the integrase active site.[1]

Reactivity Map

2-Iodo-5-nitrobenzonitrile

Suzuki Coupling
(Ar-B(OH)2, Pd cat.)

Nitro Reduction
(Fe/HCl or H2/Pd)

Nitrile Hydrolysis
(H2SO4/H2O)

5-Nitro-Indoles
(via Sonogashira + Cyclization)

Alkyne Coupling

4-Aryl-3-nitrobenzonitrile
(Kinase Inhibitor Core)

2-Iodo-5-aminobenzonitrile
(Precursor for Sandmeyer) 2-Iodo-5-nitrobenzoic acid
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Figure 2: Divergent reactivity map showing the scaffold's versatility in accessing diverse

chemical space.[1]

Part 4: Safety & Handling
Working with 2-Iodo-5-nitrobenzonitrile requires strict adherence to safety protocols due to

the energetic nature of the nitro group and the toxicity of nitriles.[1]

Hazard Class Risk Description Mitigation Strategy

Nitro Aromatics

Potential for thermal runaway

or explosion at high

temperatures/scale.[1]

Avoid heating dry solids.[1]

Use blast shields for reactions

>5g.[1]

Nitrile Toxicity

Metabolizes to cyanide in vivo;

highly toxic if ingested/inhaled.

[1]

Keep amyl nitrite (antidote)

accessible.[1] Work in a fume

hood.

Skin Sensitization
Potent sensitizer; can cause

severe dermatitis.[1]

Double-glove

(Nitrile/Laminate).[1] Wash

immediately upon contact.[1]

Storage: Store in a cool, dry place away from light (iodides are light-sensitive).[1] Keep under

inert atmosphere (Argon) for long-term stability.

References
University of Tokyo. HIV-1 Integrase Inhibitor JTK-303 (Elvitegravir) Drug Discovery

Research. (Discusses synthesis of 2-Iodo-5-nitrobenzonitrile as intermediate 56h).

Ludwig-Maximilians-Universität München. New Functionalized Grignard Reagents and their

Applications. (Detailed protocol for Nitration of 2-iodobenzonitrile, p. 153).[1][4]

PubChem. Compound Summary: 2-Hydroxy-5-nitrobenzonitrile / Related Nitrobenzonitriles.

[1] (Safety and GHS data).

BenchChem. Application Notes for Nitrobenzonitrile Derivatives in Medicinal Chemistry.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.bldpharm.com/products/1261481-69-9.html
https://www.benchchem.com/product/b011657/docs?utm_src=pdf-body#technical-deep-dive-2-iodo-5-nitrobenzonitrile
https://www.bldpharm.com/products/1261481-69-9.html
https://www.bldpharm.com/products/1261481-69-9.html
https://www.bldpharm.com/products/1261481-69-9.html
https://www.bldpharm.com/products/1261481-69-9.html
https://www.bldpharm.com/products/1261481-69-9.html
https://www.bldpharm.com/products/1261481-69-9.html
https://www.bldpharm.com/products/1261481-69-9.html
https://www.bldpharm.com/products/1261481-69-9.html
https://www.bldpharm.com/products/1261481-69-9.html
https://www.bldpharm.com/products/1261481-69-9.html
https://www.benchchem.com/product/b011657/docs?utm_src=pdf-body#technical-deep-dive-2-iodo-5-nitrobenzonitrile
https://www.bldpharm.com/products/1261481-69-9.html
https://edoc.ub.uni-muenchen.de/2494/1/Sapountzis_Ioannis.pdf
https://www.bldpharm.com/products/1261481-69-9.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b011657?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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